Cas no 1552084-10-2 (3-(4-Chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-Chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1552084-10-2
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• CID: 5463454
• Update Time: 2025-05-24

3-(4-Chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Z1486621988
• 3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione
• 3-(4-Chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H11ClN2O2S/c1-6-4-8(10)12-9(11-6)7-2-3-15(13,14)5-7/h4,7H,2-3,5H2,1H3
• InChI Key： WOARBSAJQNOOTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2CCS(C2)(=O)=O)N=1

Computed Properties

• Exact Mass: 246.0229765 g/mol
• Monoisotopic Mass: 246.0229765 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.71
• XLogP3: 1.2
• Topological Polar Surface Area: 68.3

Additional information on 3-(4-Chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione

3-(4-Chloro-6-methylpyrimidin-2-yl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

3-(4-Chloro-6-methylpyrimidin-2-yl)-1λ6-thiolane-1,1-dione, identified by the CAS Registry Number 1552084-10-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiolane diones, which are known for their unique structural properties and potential applications in drug design. The molecule features a pyrimidine ring substituted with chlorine and methyl groups, which contributes to its distinctive electronic and steric properties.

The synthesis of 3-(4-Chloro-6-methylpyrimidin-2-yl)-1λ6-thiolane-1,1-dione involves a multi-step process that typically begins with the preparation of the pyrimidine derivative. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and optimized reaction conditions. The incorporation of the thiolane dione moiety is a critical step, as it imparts the compound with its characteristic reactivity and stability.

One of the most notable applications of this compound is in the field of drug discovery. The pyrimidine ring is a common structural motif in many bioactive molecules, including antiviral and anticancer agents. The presence of chlorine and methyl substituents further enhances its potential as a pharmacophore. Recent studies have explored its role as a precursor in the synthesis of complex bioactive molecules, demonstrating its versatility in medicinal chemistry.

In addition to its pharmacological applications, 3-(4-Chloro-6-methylpyrimidin-2-yl)-1λ6-thiolane-1,1-dione has shown promise in materials science. Its ability to form stable coordination complexes makes it a valuable component in the development of novel materials for electronic applications. Researchers have investigated its use in creating advanced polymers and hybrid materials with tailored properties.

The structural integrity and reactivity of this compound make it an attractive candidate for further exploration in organic synthesis. Recent findings highlight its potential as an intermediate in the construction of heterocyclic frameworks, which are essential components in many natural products and synthetic drugs. Its ability to undergo various transformations under mild conditions underscores its utility in modern organic synthesis.

In conclusion, 3-(4-Chloro-6-methylpyrimidin-2-yl)-1λ6-thiolane-1,1-dione stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in diverse scientific disciplines.